Cas no 73583-39-8 (3-Bromo-5-chloropyridine)

3-Bromo-5-chloropyridine structure
3-Bromo-5-chloropyridine structure
Product Name:3-Bromo-5-chloropyridine
CAS No:73583-39-8
MF:C5H3BrClN
MW:192.441019296646
MDL:MFCD04114221
CID:59493
PubChem ID:606256
Update Time:2025-04-18

3-Bromo-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-chloropyridine
    • 3-Chloro-5-bromopyridine
    • 3-Bromo-5-chloro-pyridine
    • Pyridine, 3-bromo-5-chloro-
    • 5-BROMO-3-CHLOROPYRIDINE
    • BELDOPUBSLPBCQ-UHFFFAOYSA-N
    • PubChem7700
    • 3-Brom-5-chlorpyridin
    • 3-Bromo-5-chloropyridine #
    • KSC377A4J
    • BCP04458
    • RW2000
    • TRA0076056
    • AB18001
    • AS04916
    • 73583-39-8
    • DTXSID50345670
    • PS-6230
    • CS-W003165
    • A9486
    • EN300-114019
    • J-512003
    • AC-5131
    • B3608
    • AKOS005145641
    • HY-W003165
    • FT-0649696
    • 3-Bromo-5-chloropyridine, 97%
    • SCHEMBL504658
    • SY019382
    • AM20070187
    • MFCD04114221
    • DB-024232
    • MDL: MFCD04114221
    • Inchi: 1S/C5H3BrClN/c6-4-1-5(7)3-8-2-4/h1-3H
    • InChI Key: BELDOPUBSLPBCQ-UHFFFAOYSA-N
    • SMILES: BrC1C=NC=C(C=1)Cl
    • BRN: 1561300

Computed Properties

  • Exact Mass: 190.91400
  • Monoisotopic Mass: 190.914
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 78.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: Slightly white lens powder.
  • Density: 1.7360
  • Melting Point: 77-81 °C
  • Boiling Point: 194.7°C at 760 mmHg
  • Flash Point: 71.5°C
  • Refractive Index: 1.581
  • PSA: 12.89000
  • LogP: 2.49750
  • Solubility: Insoluble in water

3-Bromo-5-chloropyridine Security Information

  • Symbol: GHS05 GHS06
  • Prompt:warning
  • Signal Word:Danger
  • Hazard Statement: H301,H315,H318,H335
  • Warning Statement: P261,P280,P301+P310,P305+P351+P338
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:3
  • Hazard Category Code: 22-37/38-41
  • Safety Instruction: S26-S36/37/39
  • Hazardous Material Identification: Xn
  • HazardClass:IRRITANT
  • PackingGroup:III
  • Storage Condition:Store at room temperature
  • Risk Phrases:R20/21/22
  • Packing Group:III

3-Bromo-5-chloropyridine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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3-Bromo-5-chloropyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Chlorotrimethylsilane Catalysts: Sodium iodide Solvents: Propionitrile ;  45 min, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Logistic flexibility in the preparation of isomeric halopyridinecarboxylic acids
Cottet, Fabrice; et al, Tetrahedron, 2004, 60(51), 11869-11874

Production Method 2

Reaction Conditions
1.1 Reagents: Bromine ,  Hydrogen bromide Solvents: Water ;  rt → -5 °C; 20 min, -5 °C
1.2 Reagents: Sodium nitrite Solvents: Water ;  -5 - 0 °C; 0 °C → 25 °C
1.3 Reagents: Sodium sulfite
2.1 Reagents: Chlorotrimethylsilane Catalysts: Sodium iodide Solvents: Propionitrile ;  45 min, reflux
2.2 Reagents: Sodium hydroxide Solvents: Water
Reference
Logistic flexibility in the preparation of isomeric halopyridinecarboxylic acids
Cottet, Fabrice; et al, Tetrahedron, 2004, 60(51), 11869-11874

3-Bromo-5-chloropyridine Raw materials

3-Bromo-5-chloropyridine Preparation Products

3-Bromo-5-chloropyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:73583-39-8)3-Bromo-5-chloropyridine
Order Number:sfd13696
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:73583-39-8)3-Bromo-5-chloropyridine
Order Number:A9486
Stock Status:in Stock
Quantity:250.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:01
Price ($):280.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:73583-39-8)3-溴-5-氯吡啶
Order Number:LE1690246
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:73583-39-8)3-Bromo-5-chloropyridine
sfd13696
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:73583-39-8)3-Bromo-5-chloropyridine
A9486
Purity:99%
Quantity:250.0g
Price ($):280.0
Email